Cas no 2228577-85-1 (4-(2-bromopropyl)-1-chloro-2-methoxybenzene)

• Product Name: 4-(2-bromopropyl)-1-chloro-2-methoxybenzene
• CAS No: 2228577-85-1
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 6407217
• PubChem ID: 165643572
• Update Time: 2025-05-19

4-(2-bromopropyl)-1-chloro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-1-chloro-2-methoxybenzene
• EN300-1926442
• 2228577-85-1

• Inchi： 1S/C10H12BrClO/c1-7(11)5-8-3-4-9(12)10(6-8)13-2/h3-4,6-7H,5H2,1-2H3
• InChI Key： WGOOPCPMUGCAJN-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=C(C=1)OC)Cl

Computed Properties

• Exact Mass: 261.97601g/mol
• Monoisotopic Mass: 261.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(2-bromopropyl)-1-chloro-2-methoxybenzene

Comprehensive Overview of 4-(2-bromopropyl)-1-chloro-2-methoxybenzene (CAS No. 2228577-85-1)

4-(2-bromopropyl)-1-chloro-2-methoxybenzene (CAS No. 2228577-85-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and advanced material synthesis. This compound, characterized by its unique bromine and chlorine substituents, plays a pivotal role in modern chemical research. Its molecular structure, featuring a methoxybenzene core, makes it a versatile building block for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "4-(2-bromopropyl)-1-chloro-2-methoxybenzene synthesis" or "CAS 2228577-85-1 applications", reflecting its growing relevance in scientific communities.

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